Cas no 1211389-05-7 (N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide)

• Product Name: N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide
• CAS No: 1211389-05-7
• MF: C₁₉H₂₈N₂O₅S
• MW: 396.501024246216
• CID: 6566357
• Update Time: 2025-07-15

N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide
• N-[4-(1,4-dioxaspiro[4.5]decan-3-ylmethylsulfamoyl)phenyl]-2-methylpropanamide

• Inchi： 1S/C19H28N2O5S/c1-14(2)18(22)20-15-7-9-16(10-8-15)27(23,24)21(3)17-13-25-19(26-17)11-5-4-6-12-19/h7-10,14,17H,4-6,11-13H2,1-3H3,(H,20,22)
• InChI Key： SKNXSVWUDRBXKE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N(C2OC3(CCCCC3)OC2)C)(=O)=O)C=C1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide

Introduction to N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide and Its Significance in Modern Chemical Biology

N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide, a compound with the CAS number 1211389-05-7, represents a fascinating intersection of chemical innovation and biological application. This intricate molecule has garnered attention in the scientific community due to its unique structural features and potential therapeutic implications. The compound's name itself is a testament to its complexity, featuring multiple functional groups that contribute to its distinctive properties.

The central structure of this compound revolves around a spirocyclic framework, specifically 1,4-dioxaspiro4.5decan-2-yl, which introduces a rigid, cyclic core into the molecular architecture. This spirocyclic moiety is not only chemically intriguing but also offers potential advantages in terms of metabolic stability and binding affinity. The methylsulfamoylphenyl group appended to the spirocycle further enhances the molecule's pharmacological profile by introducing a polar, charged region that can interact with biological targets.

One of the most compelling aspects of N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide is its potential application in the development of novel pharmaceutical agents. Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic natural product scaffolds and exhibit enhanced binding interactions with biological receptors. The presence of the methylsulfamoyl group suggests that this compound may possess inhibitory properties against certain enzymes or receptors, making it a promising candidate for further investigation.

Current research in chemical biology has demonstrated that modifications to molecular frameworks can significantly alter biological activity. The unique combination of elements in N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide positions it as a valuable tool for exploring new therapeutic avenues. Specifically, the spirocyclic core and methylsulfamoylphenyl moiety may interact with target proteins in ways that conventional small molecules cannot, potentially leading to more effective treatments for various diseases.

The synthesis of this compound also presents an interesting challenge for organic chemists. The spirocyclic structure requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies. However, advancements in synthetic chemistry have made it increasingly feasible to construct such complex molecules with high fidelity. This progress not only enhances our ability to produce N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide but also opens up new possibilities for designing other structurally diverse compounds with similar pharmacological properties.

In addition to its potential therapeutic applications, N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide may find utility in other areas of chemical biology research. For instance, its unique structural features could make it a valuable scaffold for developing probes or inhibitors for studying enzyme mechanisms or receptor interactions. Such tools are essential for understanding fundamental biological processes and identifying new drug targets.

The compound's molecular structure also suggests that it could exhibit interesting physicochemical properties, such as solubility and bioavailability, which are critical factors in drug development. By optimizing these properties through structural modifications, researchers may enhance the compound's efficacy and reduce potential side effects. This underscores the importance of interdisciplinary approaches in chemical biology, where insights from chemistry, biology, and pharmacology converge to create innovative solutions.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity without the need for extensive experimental testing. This approach not only saves time and resources but also enables the design of more sophisticated molecules tailored to specific biological targets.

The future prospects for N-{4-({1,4-dioxaspiro4.5decan-2-yl}methyl)sulfamoylphenyl}-2-methylpropanamide are promising given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and develop innovative synthetic strategies, this compound may play a significant role in advancing our understanding of disease mechanisms and developing effective treatments.